Cas no 1594808-61-3 (1-(2-iodo-1-methoxyethyl)-2-methylbenzene)

1-(2-iodo-1-methoxyethyl)-2-methylbenzene structure
1594808-61-3 structure
Product Name:1-(2-iodo-1-methoxyethyl)-2-methylbenzene
CAS No:1594808-61-3
MF:C10H13IO
MW:276.114095449448
CID:6189376
PubChem ID:114771938
Update Time:2024-01-11

1-(2-iodo-1-methoxyethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(2-iodo-1-methoxyethyl)-2-methylbenzene
    • EN300-1133808
    • 1594808-61-3
    • Inchi: 1S/C10H13IO/c1-8-5-3-4-6-9(8)10(7-11)12-2/h3-6,10H,7H2,1-2H3
    • InChI Key: FJZHBGNGZPDQPT-UHFFFAOYSA-N
    • SMILES: ICC(C1C=CC=CC=1C)OC

Computed Properties

  • Exact Mass: 276.00111g/mol
  • Monoisotopic Mass: 276.00111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 9.2Ų

1-(2-iodo-1-methoxyethyl)-2-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1133808-0.05g
1-(2-iodo-1-methoxyethyl)-2-methylbenzene
1594808-61-3 95%
0.05g
$587.0 2023-10-26
Enamine
EN300-1133808-0.1g
1-(2-iodo-1-methoxyethyl)-2-methylbenzene
1594808-61-3 95%
0.1g
$615.0 2023-10-26
Enamine
EN300-1133808-0.25g
1-(2-iodo-1-methoxyethyl)-2-methylbenzene
1594808-61-3 95%
0.25g
$642.0 2023-10-26
Enamine
EN300-1133808-0.5g
1-(2-iodo-1-methoxyethyl)-2-methylbenzene
1594808-61-3 95%
0.5g
$671.0 2023-10-26
Enamine
EN300-1133808-1.0g
1-(2-iodo-1-methoxyethyl)-2-methylbenzene
1594808-61-3
1g
$928.0 2023-06-09
Enamine
EN300-1133808-2.5g
1-(2-iodo-1-methoxyethyl)-2-methylbenzene
1594808-61-3 95%
2.5g
$1370.0 2023-10-26
Enamine
EN300-1133808-5.0g
1-(2-iodo-1-methoxyethyl)-2-methylbenzene
1594808-61-3
5g
$2692.0 2023-06-09
Enamine
EN300-1133808-10.0g
1-(2-iodo-1-methoxyethyl)-2-methylbenzene
1594808-61-3
10g
$3992.0 2023-06-09
Enamine
EN300-1133808-1g
1-(2-iodo-1-methoxyethyl)-2-methylbenzene
1594808-61-3 95%
1g
$699.0 2023-10-26
Enamine
EN300-1133808-5g
1-(2-iodo-1-methoxyethyl)-2-methylbenzene
1594808-61-3 95%
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$2028.0 2023-10-26
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